6-(2,5-Dimethylpyrrolidin-1-yl)pyridin-2-amine
Cat. No. B8334246
M. Wt: 191.27 g/mol
InChI Key: HSQLIRHUAYMODU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09169259B2
Procedure details
A mixture of 6-fluoropyridin-2-amine (0.5 g, 4.46 mmol) and 2,5-dimethylpyrrolidine (0.664 g, 6.7 mmol) in water (0.3 mL) was heated to 205° C. for 0.5 h in a microwave oven then concentrated in vacuo. The residue was purified by chromatography (silica gel, 10 g, 200˜300 mesh, ethyl acetate:petroleum ether=1:30) to afford 6-(2,5-dimethylpyrrolidin-1-yl)pyridin-2-amine (0.383 g, 45%) as a yellow oil. LC-MS: [M+1]+=192, tR=1.048 min.
Yield
45%
Identifiers
|
REACTION_CXSMILES
|
F[C:2]1[N:7]=[C:6]([NH2:8])[CH:5]=[CH:4][CH:3]=1.[CH3:9][CH:10]1[CH2:14][CH2:13][CH:12]([CH3:15])[NH:11]1>O>[CH3:9][CH:10]1[CH2:14][CH2:13][CH:12]([CH3:15])[N:11]1[C:2]1[N:7]=[C:6]([NH2:8])[CH:5]=[CH:4][CH:3]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=CC(=N1)N
|
|
Name
|
|
|
Quantity
|
0.664 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1NC(CC1)C
|
|
Name
|
|
|
Quantity
|
0.3 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
205 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
then concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by chromatography (silica gel, 10 g, 200˜300 mesh, ethyl acetate:petroleum ether=1:30)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1N(C(CC1)C)C1=CC=CC(=N1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.383 g | |
| YIELD: PERCENTYIELD | 45% | |
| YIELD: CALCULATEDPERCENTYIELD | 44.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
